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Compound of Interest

Compound Name: Epilactose

Cat. No.: B1140007 Get Quote

Essential Safety and Handling Guide for
Epilactose
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Epilactose. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
Epilactose is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Epilactose to minimize exposure

risk. The following table summarizes the recommended PPE for various laboratory operations

involving this compound.
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Operation Minimum PPE Requirements
Recommended PPE for

Enhanced Safety

Receiving and Unpacking

• Nitrile or neoprene gloves•

Lab coat• Safety glasses with

side shields

• Disposable gown over lab

coat

Weighing and Aliquoting

(Powder)

• Nitrile or neoprene gloves•

Lab coat• Safety glasses with

side shields• N95 or N100

respirator (if not in a ventilated

enclosure)

• Disposable gown• Face

shield• Use of a chemical fume

hood or powder containment

hood is strongly advised to

avoid dust and aerosol

formation.[1]

Dissolving and Solution

Handling

• Nitrile or neoprene gloves•

Lab coat• Safety glasses with

side shields

• Chemical splash goggles•

Face shield (if splash hazard

exists)

Large-Scale Handling (>100g)

• Two pairs of nitrile or

neoprene gloves• Disposable,

fluid-resistant gown• Chemical

splash goggles• Face shield•

N95 or N100 respirator

• Use of a ventilated enclosure

is mandatory.

Spill Cleanup

• Two pairs of nitrile or

neoprene gloves• Disposable,

fluid-resistant gown• Chemical

splash goggles• Face shield•

N95 or N100 respirator

• Chemical-resistant boot

covers

Waste Disposal

• Nitrile or neoprene gloves•

Lab coat• Safety glasses with

side shields

• Disposable gown

General laboratory attire, including long pants and closed-toe shoes, is mandatory when

working in any area where Epilactose is handled.[2]

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store Epilactose in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[1]

The recommended storage temperature for the powder form is -20°C.[1]

Segregate from incompatible materials such as strong acids, alkalis, and strong

oxidizing/reducing agents.[1]

2. Handling and Use:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent paper.[2]

Weighing: To prevent inhalation of dust, conduct all weighing of powdered Epilactose in a

chemical fume hood or other ventilated enclosure.[1]

Dissolving: When preparing solutions, add Epilactose powder to the solvent slowly to avoid

splashing.

General Use: Avoid contact with skin, eyes, and inhalation of dust or aerosols.[1] Do not eat,

drink, or smoke in areas where Epilactose is handled.[1][3][4] Wash hands thoroughly after

handling, even if gloves were worn.[3][5][6]

3. Spill Management:

Small Spills (Powder): Carefully sweep or vacuum the spilled powder, avoiding dust

generation. Place the collected material in a labeled, sealed container for disposal.

Small Spills (Solution): Absorb the spill with an inert, non-combustible material (e.g., sand,

vermiculite). Place the contaminated material in a labeled, sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) department for guidance on cleanup.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then with soap and water.[1]
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4. Disposal Plan:

Dispose of all Epilactose waste, including empty containers and contaminated materials, as

hazardous waste.[1]

Due to its high aquatic toxicity, do not dispose of Epilactose down the drain.[1]

All waste must be collected in properly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Epilactose, incorporating

essential safety checkpoints at each stage.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Epilactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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